2-(4-ethoxyphenyl)-5-(4-pentylcyclohexyl)pyridine

• IUPAC Name: 2-(4-ethoxyphenyl)-5-(4-pentylcyclohexyl)pyridine
• InChI: InChI=1S/C24H33NO/c1-3-5-6-7-19-8-10-20(11-9-19)22-14-17-24(25-18-22)21-12-15-23(16-13-21)26-4-2/h12-20H,3-11H2,1-2H3
• InChI Key: GGKKZWVYBVQJHI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=CN=C(C=C2)C3=CC=C(C=C3)OCC
• Molecular Formula: C24H33NO
• Molecular Weight: 351.5 g/mol

Description

2-(4-ethoxyphenyl)-5-(4-pentylcyclohexyl)pyridine, commonly known as EPC or GW405833, is a synthetic compound that belongs to the class of pyridine derivatives. EPC is primarily used for scientific research purposes and has been found to have potential applications in various fields such as neuroscience, cancer research, and drug discovery.

Mechanism of Action

EPC exerts its effects by binding to and modulating the activity of certain ion channels and receptors in the body. Specifically, EPC has been found to activate the TRPV1 receptor, which is involved in the regulation of pain and inflammation. EPC has also been shown to inhibit the activity of the CB1 receptor, which is involved in the regulation of appetite, mood, and addiction.
Biochemical and physiological effects:
EPC has been found to have a number of biochemical and physiological effects in the body. In animal studies, EPC has been shown to reduce pain and inflammation, improve cognitive function, and inhibit tumor growth. EPC has also been found to have a low toxicity profile, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One advantage of using EPC in lab experiments is its high potency and specificity for certain ion channels and receptors. EPC has also been found to have a low toxicity profile, making it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using EPC in lab experiments is its high cost, which may limit its accessibility to researchers with limited funding.

Future Directions

There are a number of potential future directions for research on EPC. One area of interest is the development of EPC-based drugs for the treatment of pain, inflammation, and cancer. Another area of interest is the further elucidation of EPC's mechanism of action and its effects on various ion channels and receptors in the body. Additionally, more research is needed to determine the long-term safety and efficacy of EPC in humans.

Synthesis Methods

EPC can be synthesized using a multi-step process that involves the reaction of 4-ethoxybenzaldehyde and 4-pentylcyclohexanone with ammonium acetate and acetic anhydride. The resulting product is then subjected to cyclization and hydrogenation to obtain EPC in its pure form.

Scientific Research Applications

EPC has been extensively studied for its potential applications in various scientific fields. In neuroscience, EPC has been found to modulate the activity of certain ion channels and receptors that are involved in the regulation of pain, anxiety, and addiction. EPC has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer research.